5-{[(4-benzyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• Molecular Formula: C24H21N5OS
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 5-[(4-benzyl-5-phenyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4,6-dimethyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C24H21N5OS/c1-16-20(13-25)23(30)26-17(2)21(16)15-31-24-28-27-22(19-11-7-4-8-12-19)29(24)14-18-9-5-3-6-10-18/h3-12H,14-15H2,1-2H3,(H,26,30)
• InChI Key: FRGUEUUPSPZTPD-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)NC(=C1CSC2=NN=C(N2CC3=CC=CC=C3)C4=CC=CC=C4)C)C#N

Description

5-{[(4-benzyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as BPTMC, is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-{[(4-benzyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is not fully understood. However, studies have suggested that it may act by inhibiting enzymes involved in cell division and DNA synthesis, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its antimicrobial and anticancer activity, it has also been shown to have antioxidant and anti-inflammatory properties. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{[(4-benzyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile in lab experiments is its broad spectrum antimicrobial activity, making it a potential candidate for the development of new antibiotics. Additionally, its anticancer and neuroprotective properties make it a promising compound for the development of new cancer and neurodegenerative disease treatments. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 5-{[(4-benzyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile. One potential direction is the development of new antibiotics based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and neurodegenerative diseases. Finally, the development of new methods for synthesizing this compound and improving its solubility in water could make it a more versatile compound for use in scientific research.

Synthesis Methods

The synthesis of 5-{[(4-benzyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile involves the reaction of 4-benzyl-5-phenyl-4H-1,2,4-triazole-3-thiol with 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in the presence of a base. The reaction is typically carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified through recrystallization or column chromatography.

Scientific Research Applications

5-{[(4-benzyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been studied for its potential applications in scientific research. It has been shown to have antimicrobial activity against a variety of bacteria and fungi, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been shown to have anticancer activity, inhibiting the growth of cancer cells in vitro.